Cas no 1261777-92-7 (2-Iodo-6-(trifluoromethyl)anisole)

• Product Name: 2-Iodo-6-(trifluoromethyl)anisole
• CAS No: 1261777-92-7
• MF: C₈H₆F₃IO
• MW: 302.032325267792
• CID: 4965129
• Update Time: 2025-06-08

2-Iodo-6-(trifluoromethyl)anisole Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-(trifluoromethyl)anisole

• Inchi： 1S/C8H6F3IO/c1-13-7-5(8(9,10)11)3-2-4-6(7)12/h2-4H,1H3
• InChI Key： ZNEHQOCCVUONCI-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(C(F)(F)F)=C1OC

Computed Properties

• Exact Mass: 301.94155 g/mol
• Monoisotopic Mass: 301.94155 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 9.2
• Molecular Weight: 302.03

Additional information on 2-Iodo-6-(trifluoromethyl)anisole

Recent Advances in the Application of 2-Iodo-6-(trifluoromethyl)anisole (CAS: 1261777-92-7) in Chemical Biology and Pharmaceutical Research

The compound 2-Iodo-6-(trifluoromethyl)anisole (CAS: 1261777-92-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This trifluoromethyl-substituted anisole derivative serves as a valuable building block in the synthesis of complex molecules, particularly in the development of novel therapeutics and agrochemicals. Recent studies have highlighted its role as a key intermediate in the construction of bioactive compounds, leveraging the electron-withdrawing effects of the trifluoromethyl group and the reactivity of the iodine substituent.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 2-Iodo-6-(trifluoromethyl)anisole in the synthesis of potent kinase inhibitors. Researchers utilized this compound in a palladium-catalyzed cross-coupling reaction to introduce the trifluoromethyl-anisole moiety into a lead compound, resulting in enhanced metabolic stability and improved target binding affinity. The study reported a 40% increase in bioavailability compared to non-fluorinated analogs, underscoring the importance of this building block in drug discovery.

In the field of materials science, 2-Iodo-6-(trifluoromethyl)anisole has shown promise as a precursor for liquid crystal materials. A recent publication in Advanced Materials (2024) described its incorporation into mesogenic compounds, where the trifluoromethyl group contributed to both the thermal stability and optical properties of the resulting materials. The researchers noted that the iodine atom facilitated efficient functionalization through various coupling reactions, making this compound particularly valuable for modular synthesis approaches.

The pharmaceutical industry has also explored the potential of 1261777-92-7 in the development of PET (positron emission tomography) radiotracers. A 2024 study in Nuclear Medicine and Biology reported the successful radioiodination of derivatives of 2-Iodo-6-(trifluoromethyl)anisole, creating novel imaging agents for neurological disorders. The trifluoromethyl group was found to enhance blood-brain barrier penetration, while the iodine provided a convenient site for isotopic labeling.

From a synthetic chemistry perspective, recent advances in continuous flow chemistry have improved the production efficiency of 2-Iodo-6-(trifluoromethyl)anisole. A 2023 Organic Process Research & Development paper detailed a safer and more scalable manufacturing process that reduced hazardous waste generation by 60% compared to traditional batch methods. This development is particularly significant given the growing demand for this intermediate in both academic and industrial settings.

Looking forward, the unique properties of 2-Iodo-6-(trifluoromethyl)anisole continue to inspire innovative applications across multiple disciplines. Current research directions include its use in metal-organic frameworks (MOFs) for gas storage applications and as a key component in the development of new antifungal agents. The compound's versatility and the growing body of research supporting its applications suggest it will remain an important tool in chemical biology and pharmaceutical research for the foreseeable future.